{Benzyl[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

• IUPAC Name: ethyl 2-[benzyl-[2-(6-chloropyridine-3-carbonyl)oxyacetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C22H20ClN3O5S/c1-3-30-21(29)19-14(2)25-22(32-19)26(12-15-7-5-4-6-8-15)18(27)13-31-20(28)16-9-10-17(23)24-11-16/h4-11H,3,12-13H2,1-2H3
• InChI Key: CXVYDJDZYVQHGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N(CC2=CC=CC=C2)C(=O)COC(=O)C3=CN=C(C=C3)Cl)C
• Molecular Formula: C22H20ClN3O5S
• Molecular Weight: 473.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the desired configuration and the available starting materials. Without specific literature or experimental data, it’s challenging to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It likely has a rigid, planar structure due to the presence of the aromatic rings (benzyl and pyridine). The ethoxycarbonyl and carbamoyl groups could introduce some flexibility into the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that are known to undergo various chemical reactions. For example, the carbamoyl group could participate in hydrolysis or condensation reactions. The thiazolyl group might undergo nucleophilic substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, it’s likely to be soluble in organic solvents due to the presence of the aromatic rings and the ethoxycarbonyl group.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in organic synthesis or as a pharmaceutical compound. Studies could also be conducted to further understand its physical and chemical properties.